Cas no 1805566-30-6 (3,4-Bis(trifluoromethyl)-5-ethyltoluene)

• Product Name: 3,4-Bis(trifluoromethyl)-5-ethyltoluene
• CAS No: 1805566-30-6
• MF: C₁₁H₁₀F₆
• MW: 256.187524318695
• CID: 5009719
• Update Time: 2023-08-25

3,4-Bis(trifluoromethyl)-5-ethyltoluene Chemical and Physical Properties

Names and Identifiers

• 3,4-Bis(trifluoromethyl)-5-ethyltoluene

• Inchi： 1S/C11H10F6/c1-3-7-4-6(2)5-8(10(12,13)14)9(7)11(15,16)17/h4-5H,3H2,1-2H3
• InChI Key： VMICHNXSNIMAIL-UHFFFAOYSA-N
• SMILES： FC(C1C(C(F)(F)F)=CC(C)=CC=1CC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 254
• XLogP3: 4.9
• Topological Polar Surface Area: 0